Cas no 1883445-80-4 (2-Hexyl-3-hydroxybutanedioic acid)

• Product Name: 2-Hexyl-3-hydroxybutanedioic acid
• CAS No: 1883445-80-4
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 5608038
• PubChem ID: 118140006
• Update Time: 2023-09-03

2-Hexyl-3-hydroxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-843445
• 1883445-80-4
• Butanedioic acid, 2-hexyl-3-hydroxy-
• DTXSID201289394
• SCHEMBL16794740
• 2-hexyl-3-hydroxybutanedioic acid
• 2-Hexyl-3-hydroxybutanedioic acid

• Inchi： 1S/C10H18O5/c1-2-3-4-5-6-7(9(12)13)8(11)10(14)15/h7-8,11H,2-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： OWJIAECDMCMDNK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C(=O)O)CCCCCC

Computed Properties

• Exact Mass: 218.11542367g/mol
• Monoisotopic Mass: 218.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids